3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: methyl 3-[(E)-but-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C11H18O2/c1-5-6-7-8-9(10(12)13-4)11(8,2)3/h6-9H,5H2,1-4H3/b7-6+
• InChI Key: BCWAUVRPZWCDFQ-VOTSOKGWSA-N
• Isomeric SMILES: CC/C=C/C1C(C1(C)C)C(=O)OC
• Canonical SMILES: CCC=CC1C(C1(C)C)C(=O)OC

Description

3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether is an organic compound with a unique structure that combines a cyclopropane ring with a butenyl side chain and a methyl ether group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether typically involves multiple steps. One common method starts with the preparation of the cyclopropane ring, followed by the introduction of the butenyl side chain and the methyl ether group. Specific reaction conditions, such as temperature, pressure, and catalysts, are crucial for optimizing the yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the desired product with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

3-(1-Butenyl)-2,2-dimethylcyclo-propanoic acid methyl ether can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Nucle